Collision complex dynamics in alkali halide exchange reactions
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500080
Abstract
Some results of a classical trajectory calculation on NaBr + KCl → NaCl + KBr, a reaction which proceeds via a long-lived collision complex, are presented. The dynamics of the complex are briefly considered and complex lifetimes and the equilibration of vibrational energy are described. The origin of the nonstatistical ratio of reactive to nonreactive product is examined. Its dependence on angular momentum is pointed out and related to evidence for the participation of linear K–Cl–Na–Br.
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Journal Name：Faraday Discussions of the Chemical Society
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CAS no.: 129053-70-9
